Cas no 395067-35-3 (2H-Tetrazole-2-ethanamine,5-amino-)

2H-Tetrazole-2-ethanamine,5-amino- structure
395067-35-3 structure
Product Name:2H-Tetrazole-2-ethanamine,5-amino-
CAS No:395067-35-3
MF:C3H8N6
MW:128.135818481445
CID:299701
Update Time:2024-01-27

2H-Tetrazole-2-ethanamine,5-amino- Chemical and Physical Properties

Names and Identifiers

    • 2H-Tetrazole-2-ethanamine,5-amino-
    • 2H-Tetrazole-2-ethanamine,5-amino-(9CI)
    • Inchi: 1S/C3H8N6/c4-1-2-9-7-3(5)6-8-9/h1-2,4H2,(H2,5,7)
    • InChI Key: GJTFIGCSGKLKOT-UHFFFAOYSA-N
    • SMILES: N1=C(N)N=NN1CCN

Computed Properties

  • Exact Mass: 128.08124
  • Monoisotopic Mass: 128.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 84.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.6A^2

Experimental Properties

  • PSA: 95.64
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